4-Cyclopropoxyphthalamide

• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 4-cyclopropyloxybenzene-1,2-dicarboxamide
• InChI: InChI=1S/C11H12N2O3/c12-10(14)8-4-3-7(16-6-1-2-6)5-9(8)11(13)15/h3-6H,1-2H2,(H2,12,14)(H2,13,15)
• InChI Key: DTWOIFKYBAUXRS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)C(=O)N)C(=O)N

Description

4-Cyclopropoxyphthalamide is a phthalamide derivative featuring a cyclopropoxy substituent at the 4-position of the aromatic ring. Phthalamide derivatives are often explored for applications in pharmaceuticals, agrochemicals, or as intermediates in organic synthesis. The cyclopropoxy group, a strained ether moiety, may influence stability, reactivity, and metabolic pathways compared to other substituents.

Preparation Methods

The synthesis of 4-Cyclopropoxyphthalamide typically involves the reaction of phthalic anhydride with cyclopropylamine under controlled conditions. The reaction proceeds through the formation of an intermediate, which is then cyclized to yield the desired phthalamide derivative. The reaction conditions often include the use of organic solvents and catalysts to facilitate the cyclization process .

In industrial settings, the production of 4-Cyclopropoxyphthalamide can be scaled up using continuous flow reactors, which allow for better control over reaction parameters and improved yield. The use of microwave-assisted synthesis has also been explored to reduce reaction times and enhance efficiency .

Chemical Reactions Analysis

4-Cyclopropoxyphthalamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions, using reagents like alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce primary or secondary amines.

Scientific Research Applications

4-Cyclopropoxyphthalamide has found applications in various fields of scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of π-conjugated materials for electronic devices.

Biology: The compound’s structural features make it a candidate for studying enzyme inhibition and protein-ligand interactions.

Medicine: Phthalamide derivatives, including 4-Cyclopropoxyphthalamide, are investigated for their potential therapeutic properties, such as anti-inflammatory and anticancer activities.

Industry: It is utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxyphthalamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site, thereby preventing substrate access and subsequent catalytic activity. This inhibition can lead to various biological effects, depending on the enzyme or pathway targeted .

Comparison with Similar Compounds

Structural and Functional Comparison with 4-Nitrophthalamide (CAS 13138-53-9)

4-Nitrophthalamide, a nitro-substituted analog, shares the phthalamide backbone but differs in its 4-position substituent. Key distinctions include:

Property	4-Cyclopropoxyphthalamide	4-Nitrophthalamide
Substituent	Cyclopropoxy (electron-donating)	Nitro (electron-withdrawing)
Applications	Hypothetical: Drug intermediates	Manufacturing, downstream products
Toxicity	Unknown; cyclopropane may pose metabolic challenges	Hazardous; toxicological risks noted
Synthesis	Likely involves nucleophilic substitution	Nitration of phthalamide

The nitro group in 4-Nitrophthalamide enhances reactivity in electrophilic substitutions but increases toxicity risks. In contrast, the cyclopropoxy group may improve metabolic stability but requires evaluation for strain-induced degradation.

Pharmacological Comparison with Cyclophosphamide and 4-Hydroxycyclophosphamide

Property	4-Cyclopropoxyphthalamide	Cyclophosphamide	4-Hydroxycyclophosphamide
Role	Hypothetical therapeutic agent	Prodrug (anticancer alkylating agent)	Active metabolite
Analytical Methods	Not reported	LC-MS/MS for quantification	LC-MS/MS in plasma and tissue
Metabolic Stability	Cyclopropoxy may resist oxidation	Requires hepatic activation	Unstable; spontaneously degrades

Cyclophosphamide’s efficacy relies on metabolic conversion to 4-hydroxycyclophosphamide, which is highly reactive but short-lived . For 4-Cyclopropoxyphthalamide, the cyclopropoxy group’s stability might prolong half-life but necessitates studies to assess bioactivation pathways.

Toxicological and Handling Considerations

• 4-Nitrophthalamide : Labeled as hazardous, with strict handling and storage protocols to mitigate toxicity .
• Cyclophosphamide: Known for myelosuppression and requiring therapeutic drug monitoring (TDM) to optimize dosing .
• 4-Cyclopropoxyphthalamide : Toxicity remains uncharacterized; cyclopropane rings can sometimes lead to idiosyncratic metabolic byproducts.